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1-[1,1,1,3,3,3-Hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-3-(4-methylphenyl)sulfonylurea 1-[1,1,1,3,3,3-Hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-3-(4-methylphenyl)sulfonylurea Tolbutamide-d9 is intended for use as an internal standard for the quantification of tolbutamide by GC- or LC-MS. Tolbutamide is an inhibitor of sulfonylurea receptor 1 (SUR1) linked to ATP-sensitive potassium channel Kir6.2 (IC50 = 4.9 µM). It is selective for SUR1/Kir6.2 over SUR2A/Kir6.2 and SUR2B/Kir6.2 channels (IC50s = 85 and 88 µM, respectively). Tolbutamide increases glucose-induced insulin secretion and calcium influx in isolated mouse pancreatic islets. In vivo, tolbutamide (80 mg/kg) reduces blood glucose levels in a mouse model of diabetes induced by streptozotocin (STZ;). Formulations containing tolbutamide have been used in the treatment of type 2 diabetes.
Brand Name: Vulcanchem
CAS No.: 1219794-57-6
VCID: VC0140326
InChI: InChI=1S/C12H18N2O3S/c1-9-5-7-10(8-6-9)18(16,17)14-11(15)13-12(2,3)4/h5-8H,1-4H3,(H2,13,14,15)/i2D3,3D3,4D3
SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC(C)(C)C
Molecular Formula: C12H18N2O3S
Molecular Weight: 279.402

1-[1,1,1,3,3,3-Hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-3-(4-methylphenyl)sulfonylurea

CAS No.: 1219794-57-6

Cat. No.: VC0140326

Molecular Formula: C12H18N2O3S

Molecular Weight: 279.402

* For research use only. Not for human or veterinary use.

1-[1,1,1,3,3,3-Hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-3-(4-methylphenyl)sulfonylurea - 1219794-57-6

Specification

Description Tolbutamide-d9 is intended for use as an internal standard for the quantification of tolbutamide by GC- or LC-MS. Tolbutamide is an inhibitor of sulfonylurea receptor 1 (SUR1) linked to ATP-sensitive potassium channel Kir6.2 (IC50 = 4.9 µM). It is selective for SUR1/Kir6.2 over SUR2A/Kir6.2 and SUR2B/Kir6.2 channels (IC50s = 85 and 88 µM, respectively). Tolbutamide increases glucose-induced insulin secretion and calcium influx in isolated mouse pancreatic islets. In vivo, tolbutamide (80 mg/kg) reduces blood glucose levels in a mouse model of diabetes induced by streptozotocin (STZ;). Formulations containing tolbutamide have been used in the treatment of type 2 diabetes.
CAS No. 1219794-57-6
Molecular Formula C12H18N2O3S
Molecular Weight 279.402
IUPAC Name 1-[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-3-(4-methylphenyl)sulfonylurea
Standard InChI InChI=1S/C12H18N2O3S/c1-9-5-7-10(8-6-9)18(16,17)14-11(15)13-12(2,3)4/h5-8H,1-4H3,(H2,13,14,15)/i2D3,3D3,4D3
Standard InChI Key KGDPVKYFROQKNE-WVZRYRIDSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC(C)(C)C

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